Cas no 1797679-78-7 (N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1797679-78-7
• MF: C₁₇H₁₃N₅O₂
• MW: 319.317422628403
• CID: 5372923
• Update Time: 2025-09-28

N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Methylpyrazolo[1,5-a]pyrimidin-6-yl)-5-phenyl-3-isoxazolecarboxamide
• N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C17H13N5O2/c1-11-7-16-18-9-13(10-22(16)20-11)19-17(23)14-8-15(24-21-14)12-5-3-2-4-6-12/h2-10H,1H3,(H,19,23)
• InChI Key： NBWCXVUIQRQZJZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2=CN3N=C(C)C=C3N=C2)=O)=N1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.37±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide

Introduction to N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1797679-78-7)

N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1797679-78-7, belongs to a class of heterocyclic molecules that have been extensively studied for their therapeutic applications. The presence of multiple nitrogen-containing rings in its structure imparts a high degree of complexity and functionality, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide is characterized by a fused system of pyrazolo[1,5-a]pyrimidine and 1,2-oxazole moieties. The pyrazolo[1,5-a]pyrimidine ring system is particularly noteworthy as it has been implicated in various biological processes and has shown considerable promise in the development of antiviral, anticancer, and anti-inflammatory agents. The incorporation of a methyl group at the 2-position of the pyrazolo[1,5-a]pyrimidine ring enhances its pharmacological properties by influencing its electronic distribution and solubility characteristics.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with enhanced biological activity. Among these compounds, those containing fused ring systems have been particularly scrutinized due to their ability to interact with biological targets in multiple ways. The oxazole moiety in N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide adds another layer of complexity to its structure, contributing to its potential as a pharmacophore. Oxazoles are known for their stability and versatility in medicinal chemistry, often serving as key structural elements in bioactive molecules.

The phenyl group at the 5-position of the oxazole ring further modulates the electronic properties of the molecule, influencing its binding affinity to biological targets. This strategic placement of aromatic rings is a common feature in drug design, as it can enhance both the potency and selectivity of the compound. The overall architecture of N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide suggests that it may exhibit a range of biological activities depending on the specific interactions with cellular components.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural motifs have shown promise in inhibiting key enzymes and receptors involved in various diseases. For instance, studies have suggested that pyrazolo[1,5-a]pyrimidine derivatives can modulate kinases and other signaling proteins that are aberrantly expressed in cancer cells. The presence of the oxazole ring may further enhance these effects by providing additional binding sites or by influencing the conformational flexibility of the molecule.

The synthesis of N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phenyl-1,2-oxazole-3-carboxamide presents unique challenges due to its complex structural framework. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled chemists to forge complex carbon-carbon bonds with high yields and selectivity. These advancements have not only facilitated the preparation of this compound but also opened up new avenues for exploring related structures.

Evaluation of the pharmacokinetic properties of N-{2-methylpyrazolo[1,5-a]pyrimidin-6-yl}-5-phényl]-1，2 - oxazol - 3 - carboxamide is crucial for determining its feasibility as a drug candidate. Factors such as solubility、bioavailability、metabolism，and excretion play a significant role in assessing whether a compound can effectively reach its target site within the body. Preliminary studies suggest that modifications to the phenyl group may significantly impact these properties，making them critical targets for optimization during drug development.

The role of computational chemistry in studying this compound cannot be overstated。Molecular modeling techniques allow researchers to predict how N-{2-methylpyrazolo[1，5-a] pyrimidin - 6 - yl} - 5 - pheny l - 1，2 - ox azol - 3 - carbox amide interacts with biological targets at an atomic level。These simulations can provide valuable insights into binding affinities、enzyme kinetics，and other mechanistic details that are essential for rational drug design。By integrating experimental data with computational predictions，scientists can accelerate the discovery process and prioritize promising candidates for further investigation。

Recent advances in biotechnology have also contributed to our understanding of how N-{2-methylpyrazolo[1，5-a] pyrimidin - 6 - yl} - 5 - pheny l - 1，2 - ox azol - 3 - carbox amide functions at a molecular level。High-throughput screening technologies enable researchers to rapidly test thousands of compounds against various biological assays，identifying those with desirable activity profiles。Additionally，next-generation sequencing techniques have provided unprecedented insights into genetic variations that may influence drug response，allowing for more personalized medicine approaches。

The future directionsof research on N-{2-methylpyrazolo[[15-a]pyrimidin-6]yl]-5-phenyl-1,2-oxazole-3-carboxamide are multifaceted。Further exploration into its pharmacological effects、synthetic pathways，and potential therapeutic applications will be essential。Collaborative efforts between chemists、biologists、and clinicians will be crucial for translating laboratory findings into clinical benefits。As our understanding of disease mechanisms continues to evolve，compounds like this one hold promise for addressing someofthe most challenging medical conditions faced today。